Cas no 40410-87-5 ( )
structure
Product Name:
CAS No:40410-87-5
MF:C9H10O2S
MW:182.239501476288
CID:925762
PubChem ID:5367098
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- [[(Z)-1-Propenyl]sulfonyl]benzene
- prop-1-enylsulfonylbenzene
- (Z)-Phenyl-1-propenylsulfon
- cis-1-(phenylsulfonyl)-1-propene
- cis-phenylsulfonyl-1-propene
- Nsc174596
- phenyl ((Z)-prop-1-en-1-yl) sulfone
- Phenyl-(cis-propenyl)-sulfon
- phenyl-(cis-propenyl)-sulfone
- Z-1-phenylsulfonyl propene
- BWSNBXGFQGTUOK-WAPJZHGLSA-N
- NSC-174596
- Benzene, (1-propenylsulfonyl)-, (Z)-
- 40410-87-5
- SCHEMBL1035736
- [(1Z)-1-Propenylsulfonyl]benzene #
-
-
- Inchi: 1S/C9H10O2S/c1-2-8-12(10,11)9-6-4-3-5-7-9/h2-8H,1H3/b8-2-
- InChI Key: BWSNBXGFQGTUOK-WAPJZHGLSA-N
- SMILES: S(/C=C\C)(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 182.0402
- Monoisotopic Mass: 182.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.154
- Boiling Point: 329.7°Cat760mmHg
- Flash Point: 187.5°C
- Refractive Index: 1.537
- PSA: 34.14
- LogP: 3.07470
Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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